Cas no 77945-12-1 (sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate)

• Product Name: sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
• CAS No: 77945-12-1
• MF: C₉H₁₅NaO₃
• MW: 194.203374147415
• CID: 1790227
• PubChem ID: 23681625
• Update Time: 2025-04-21

sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1-(2-hydroxyethyl)cyclohexanecarboxylate
• sodium,1-(2-hydroxyethyl)cyclohexane-1-carboxylate
• alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz [German]
• alpha,alpha-Pentamethylen-gamma-hydroxybuttersaeure natriumsalz
• 77945-12-1
• Cyclohexanecarboxylic acid, 1-(2-hydroxyethyl)-, sodium salt
• 1-(2-Hydroxyethyl)-cyclohexanecarboxylic acid sodium salt
• DTXSID80228609

• Inchi： 1S/C9H16O3.Na/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h10H,1-7H2,(H,11,12);/q;+1/p-1
• InChI Key： DZWRPCHCGFERAF-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1(CCO)CCCCC1)=O

Computed Properties

• Exact Mass: 194.091889
• Monoisotopic Mass: 194.091889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 321°C at 760 mmHg
• Flash Point: 162.2°C